5-Bromo-1-ethyl-1H-pyrazole

• IUPAC Name: 5-bromo-1-ethylpyrazole
• InChI: InChI=1S/C5H7BrN2/c1-2-8-5(6)3-4-7-8/h3-4H,2H2,1H3
• InChI Key: GHCZXPXCEJYMOF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)Br
• Molecular Formula: C5H7BrN2
• DSSTOX Substance ID: DTXSID50680497
• Molecular Weight: 175.03 g/mol
• CAS RN: 1268334-99-1

Description

5-Bromo-1-ethyl-1H-pyrazole is a pyrazole derivative. Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms. The molecular formula of 5-Bromo-1-ethyl-1H-pyrazole is C6H9BrN2.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature.

Molecular Structure Analysis

The molecular structure of 5-Bromo-1-ethyl-1H-pyrazole consists of a five-membered ring with two nitrogen atoms and three carbon atoms. The bromine atom is attached to the 5th position of the ring.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For instance, a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives. The reaction is initiated by the formation of a hydrazonyl radical, followed by cyclization and a concomitant C=C bond cleavage.

Scientific Research Applications

Organic Synthesis Precursor

5-Bromo-1-ethyl-1H-pyrazole serves as a versatile precursor in organic synthesis. Researchers use it to create more complex molecules by functionalizing its pyrazole ring. .

Pharmaceutical and Biologically Active Compounds

Researchers have explored 5-Bromo-1-ethyl-1H-pyrazole and its derivatives as multifunctional precursors in organic synthesis. . These compounds may exhibit interesting biological activities and could serve as potential drug candidates.

Regioselective Synthesis

Efforts have been made to achieve regioselective synthesis of 1-aryl-3,4,5-substituted pyrazoles. These compounds are valuable due to their diverse properties and potential applications. .

Recent Advances in Synthesis and Properties of PyrazolesBuy 5-Bromo-1-ethyl-1H-pyrazoleRecent Advances in the Synthesis of Pyrazole Derivatives: A Review

Mechanism of Action

Target of Action

5-Bromo-1-ethyl-1H-pyrazole is a pyrazole derivative. Pyrazoles are known to exhibit diverse biological activities, including roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents . .

Mode of Action

Pyrazoles, in general, are known to interact with various biological targets due to their versatile structure . The bromine atom attached to the 5th position of the ring could potentially enhance the compound’s reactivity.

Safety and Hazards

When handling 5-Bromo-1-ethyl-1H-pyrazole, personal protective equipment/face protection should be worn. Ensure adequate ventilation. Avoid contact with eyes, skin, or clothing. Avoid ingestion and inhalation.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Therefore, the future directions of 5-Bromo-1-ethyl-1H-pyrazole could be in these fields, with potential for new synthetic methodologies and applications.